2-(4-fluorophenyl)-N-[4-(1-pyrrolidinylmethyl)phenyl]acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[4-(pyrrolidin-1-ylmethyl)phenyl]acetamide
• InChI: InChI=1S/C19H21FN2O/c20-17-7-3-15(4-8-17)13-19(23)21-18-9-5-16(6-10-18)14-22-11-1-2-12-22/h3-10H,1-2,11-14H2,(H,21,23)
• InChI Key: XWUPABJEDZFODB-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CC2=CC=C(C=C2)NC(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C19H21FN2O
• Molecular Weight: 312.4 g/mol

Description

2-(4-fluorophenyl)-N-[4-(1-pyrrolidinylmethyl)phenyl]acetamide, commonly known as FPhP, is a chemical compound that belongs to the family of synthetic cathinones. Synthetic cathinones are psychoactive substances that are structurally similar to cathinone, a naturally occurring stimulant found in the khat plant. FPhP has gained attention in the scientific community due to its potential as a research tool for studying the effects of synthetic cathinones on the brain and behavior.

Mechanism of Action

FPhP acts as a dopamine reuptake inhibitor, preventing the reuptake of dopamine by presynaptic neurons. This leads to an increase in dopamine levels in the synaptic cleft, resulting in increased dopamine signaling. The increased dopamine signaling is thought to be responsible for the stimulant-like effects of FPhP.
Biochemical and Physiological Effects:
FPhP has been shown to have a number of biochemical and physiological effects. Studies have shown that FPhP increases dopamine levels in the brain, leading to increased locomotor activity and decreased appetite. FPhP has also been shown to have an impact on the cardiovascular system, leading to increased heart rate and blood pressure.

Advantages and Limitations for Lab Experiments

One advantage of using FPhP in laboratory experiments is its relatively simple synthesis method. FPhP is also relatively stable and can be stored for extended periods of time. However, one limitation of using FPhP in laboratory experiments is its potential for abuse. FPhP is a psychoactive substance and should be handled with caution.

Future Directions

There are a number of future directions for research involving FPhP. One area of research could focus on the long-term effects of FPhP on the brain and behavior. Another area of research could focus on the potential therapeutic uses of FPhP, such as its potential as a treatment for attention deficit hyperactivity disorder (ADHD). Additionally, future research could focus on the development of new synthetic cathinones based on the structure of FPhP.

Scientific Research Applications

FPhP has been used extensively in scientific research to study the effects of synthetic cathinones on the brain and behavior. Studies have shown that FPhP acts as a potent dopamine reuptake inhibitor, leading to increased levels of dopamine in the brain. This increase in dopamine levels is thought to be responsible for the stimulant-like effects of FPhP, including increased locomotor activity and decreased appetite.